Cas no 80444-72-0 (2H-Pyrrol-2-one, 1-ethyl-1,3-dihydro-5-octyl-)

80444-72-0 structure
Product name:2H-Pyrrol-2-one, 1-ethyl-1,3-dihydro-5-octyl-
2H-Pyrrol-2-one, 1-ethyl-1,3-dihydro-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrrol-2-one, 1-ethyl-1,3-dihydro-5-octyl-
- 1-ethyl-5-octyl-3H-pyrrol-2-one
- DTXSID50509452
- 1-Ethyl-5-octyl-1,3-dihydro-2H-pyrrol-2-one
- 80444-72-0
-
- Inchi: InChI=1S/C14H25NO/c1-3-5-6-7-8-9-10-13-11-12-14(16)15(13)4-2/h11H,3-10,12H2,1-2H3
- InChI Key: GDIKAJVMDPQNMM-UHFFFAOYSA-N
- SMILES: CCCCCCCCC1=CCC(=O)N1CC
Computed Properties
- Exact Mass: 223.193614421g/mol
- Monoisotopic Mass: 223.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 20.3Ų
2H-Pyrrol-2-one, 1-ethyl-1,3-dihydro-5-octyl- Related Literature
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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